N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(6-piperidin-1-ylpyrimidin-4-yl)oxyethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H20N4O2S/c21-16(13-5-4-10-23-13)17-6-9-22-15-11-14(18-12-19-15)20-7-2-1-3-8-20/h4-5,10-12H,1-3,6-9H2,(H,17,21)
• InChI Key: YPMPUNXPHOCQRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC(=NC=N2)OCCNC(=O)C3=CC=CS3
• Molecular Formula: C16H20N4O2S
• Molecular Weight: 332.4 g/mol

Description

N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra

Mode of Action

It’s worth noting that similar compounds have been reported to exhibit significant activity against mycobacterium tuberculosis h37ra . The exact interaction of this compound with its targets and the resulting changes are subject to further investigation.

Biochemical Pathways

Similar compounds have been reported to exhibit anti-tubercular activity , suggesting that they may affect the biochemical pathways related to tuberculosis

Result of Action

Similar compounds have been reported to exhibit significant anti-tubercular activity , suggesting that this compound may have similar effects

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-carboxamide in lab experiments is its potential to inhibit cancer cell growth and induce apoptosis. It also has neuroprotective effects and reduces inflammation. However, one of the limitations is its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research of N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-carboxamide. One direction is to explore its potential as a therapeutic agent for cancer treatment. Another direction is to investigate its neuroprotective effects in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis method of N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-carboxamide involves the reaction of 2-(2-bromoethyl)thiophene with 6-(piperidin-1-yl)pyrimidin-4-ol in the presence of a base, followed by the reaction with 2-aminoacetamide. The resulting compound is then purified through column chromatography to obtain N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-carboxamide.

Scientific Research Applications

N-(2-((6-(piperidin-1-yl)pyrimidin-4-yl)oxy)ethyl)thiophene-2-carboxamide has been extensively studied for its potential applications in various fields such as cancer research, neurodegenerative diseases, and inflammation. In cancer research, it has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, it has been shown to have neuroprotective effects by reducing oxidative stress and inflammation. In inflammation, it has been found to reduce the production of pro-inflammatory cytokines.